1,2-Dinitrobenzene
1,2-Dinitrobenzene
1,2-Dinitrobenzene (o-Dinitrobenzene) is one of the nitroaromatic compounds present in urine which has been studied using gas chromatography-mass spectrometry-selected ion monitoring methods†. The electrochemistry of 1,2-dinitrobenzene (o-Dinitrobenzene) is strongly affected by 1,3-diphenylurea.
1,2-Dinitrobenzene belongs to the class of nitroaromatic compounds, which are utilized for the manufacture of pesticides, explosives, polymers, etc. They can pose a potential risk to the environment because of their toxic nature.
The electrochemistry of 1,2-dinitrobenzene in the presence of 1,3-diphenylurea was studied. The kinetics of the aromatic nucleophilic substitution reactions of 1,2-dinitrobenzene with butylamine and piperidine were investigated as a function of the amine concentration and temperature.
1,2-dinitrobenzene is a dinitrobenzene.
Dinitrobenzene is a white or yellow crystalline solid or dissolved in a liquid carrier. It is insoluble in water. It is toxic by skin absorption and by inhalation (dust, etc.). It is combustible. Exposure of the confined material to fire or heat or shock may result in the spontaneous decomposition of the material with a resultant explosion. Produces toxic oxides of nitrogen during combustion.
One or more of the three isomeric (1,2- 1,3- and 1,4-) dinitrobenzenes, which are solids at room conditions, presumably in a non-aqueous solvent or carrier. Toxic by skin absorption. Exposure of the confined material to heat or shock may result in explosive decomposition. Produces toxic oxides of nitrogen during combustion.
1,2-Dinitrobenzene belongs to the class of nitroaromatic compounds, which are utilized for the manufacture of pesticides, explosives, polymers, etc. They can pose a potential risk to the environment because of their toxic nature.
The electrochemistry of 1,2-dinitrobenzene in the presence of 1,3-diphenylurea was studied. The kinetics of the aromatic nucleophilic substitution reactions of 1,2-dinitrobenzene with butylamine and piperidine were investigated as a function of the amine concentration and temperature.
1,2-dinitrobenzene is a dinitrobenzene.
Dinitrobenzene is a white or yellow crystalline solid or dissolved in a liquid carrier. It is insoluble in water. It is toxic by skin absorption and by inhalation (dust, etc.). It is combustible. Exposure of the confined material to fire or heat or shock may result in the spontaneous decomposition of the material with a resultant explosion. Produces toxic oxides of nitrogen during combustion.
One or more of the three isomeric (1,2- 1,3- and 1,4-) dinitrobenzenes, which are solids at room conditions, presumably in a non-aqueous solvent or carrier. Toxic by skin absorption. Exposure of the confined material to heat or shock may result in explosive decomposition. Produces toxic oxides of nitrogen during combustion.
Brand Name:
Vulcanchem
CAS No.:
528-29-0
VCID:
VC21249406
InChI:
InChI=1S/C6H4N2O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H
SMILES:
C1=CC=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C6H4(NO2)2
C6H4N2O4
C6H4N2O4
C6H4N2O4
C6H4N2O4
Molecular Weight:
168.11 g/mol
1,2-Dinitrobenzene
CAS No.: 528-29-0
Cat. No.: VC21249406
Molecular Formula: C6H4(NO2)2
C6H4N2O4
C6H4N2O4
Molecular Weight: 168.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-Dinitrobenzene (o-Dinitrobenzene) is one of the nitroaromatic compounds present in urine which has been studied using gas chromatography-mass spectrometry-selected ion monitoring methods†. The electrochemistry of 1,2-dinitrobenzene (o-Dinitrobenzene) is strongly affected by 1,3-diphenylurea. 1,2-Dinitrobenzene belongs to the class of nitroaromatic compounds, which are utilized for the manufacture of pesticides, explosives, polymers, etc. They can pose a potential risk to the environment because of their toxic nature. The electrochemistry of 1,2-dinitrobenzene in the presence of 1,3-diphenylurea was studied. The kinetics of the aromatic nucleophilic substitution reactions of 1,2-dinitrobenzene with butylamine and piperidine were investigated as a function of the amine concentration and temperature. 1,2-dinitrobenzene is a dinitrobenzene. Dinitrobenzene is a white or yellow crystalline solid or dissolved in a liquid carrier. It is insoluble in water. It is toxic by skin absorption and by inhalation (dust, etc.). It is combustible. Exposure of the confined material to fire or heat or shock may result in the spontaneous decomposition of the material with a resultant explosion. Produces toxic oxides of nitrogen during combustion. One or more of the three isomeric (1,2- 1,3- and 1,4-) dinitrobenzenes, which are solids at room conditions, presumably in a non-aqueous solvent or carrier. Toxic by skin absorption. Exposure of the confined material to heat or shock may result in explosive decomposition. Produces toxic oxides of nitrogen during combustion. |
|---|---|
| CAS No. | 528-29-0 |
| Molecular Formula | C6H4(NO2)2 C6H4N2O4 C6H4N2O4 |
| Molecular Weight | 168.11 g/mol |
| IUPAC Name | 1,2-dinitrobenzene |
| Standard InChI | InChI=1S/C6H4N2O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H |
| Standard InChI Key | IZUKQUVSCNEFMJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 606 °F at 760 mm Hg (USCG, 1999) 318.0 °C 319 °C @ 773 mm Hg 319 °C ~300 °C See individual isomers for properties 606°F |
| Colorform | COLORLESS OR YELLOW CRYSTALS, NEEDLES OR PLATES White to yellow monoclinic plates White crystals Pale white or yellow, crystalline solid. |
| Flash Point | 302 °F (USCG, 1999) 302 °F (150 °C) (Closed Cup) 150 °C c.c. 302°F |
| Melting Point | 244.4 °F (USCG, 1999) 118.5 °C 117 - 118.5 °C 118 °C 244°F |
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